Cas no 955978-88-8 (5-fluoro-4-iodo-1H-indole)
5-fluoro-4-iodo-1H-indole structure
Product Name:5-fluoro-4-iodo-1H-indole
CAS No:955978-88-8
MF:C8H5FIN
MW:261.034877538681
MDL:MFCD17215877
CID:3162421
PubChem ID:59151292
Update Time:2025-04-21
5-fluoro-4-iodo-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 5-fluoro-4-iodo-1H-indole
- PZVWMIMJWJJLAW-UHFFFAOYSA-N
- JEC96833
- 955978-88-8
- 1359968-33-4
- 5-fluoro-4-iodoindole
- SCHEMBL994437
-
- MDL： MFCD17215877
- Inchi： 1S/C8H5FIN/c9-6-1-2-7-5(8(6)10)3-4-11-7/h1-4,11H
- InChI Key： PZVWMIMJWJJLAW-UHFFFAOYSA-N
- SMILES： IC1=C(C=CC2=C1C=CN2)F
Computed Properties
- Exact Mass: 260.94500
- Monoisotopic Mass: 260.94507Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 15.8Ų
Experimental Properties
- PSA: 15.79000
- LogP: 2.91160
5-fluoro-4-iodo-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F118145-50mg |
5-Fluoro-4-iodo-1H-indole |
955978-88-8 | 50mg |
$ 125.00 | 2022-06-05 | ||
| TRC | F118145-100mg |
5-Fluoro-4-iodo-1H-indole |
955978-88-8 | 100mg |
$ 205.00 | 2022-06-05 | ||
| Matrix Scientific | 133242-5g |
5-Fluoro-4-iodo-1H-indole, 97% |
955978-88-8 | 97% | 5g |
$2880.00 | 2023-09-09 | |
| Matrix Scientific | 133242-10g |
5-Fluoro-4-iodo-1H-indole, 97% |
955978-88-8 | 97% | 10g |
$3960.00 | 2023-09-09 |
5-fluoro-4-iodo-1H-indole Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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